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For Researchers, Scientists, and Drug Development Professionals

A Senior Application Scientist's Guide to the Safe
and Effective Use of 1-(1-Propynyl)cyclohexanol

Abstract: This document provides a comprehensive guide to the safe handling, storage, and
application of 1-(1-Propynyl)cyclohexanol (CAS No. 697-37-0). While a definitive, universally
adopted Safety Data Sheet (SDS) for this specific compound presents conflicting information, a
precautionary approach is mandated by analyzing data from structurally analogous compounds
such as propargyl alcohol and cyclohexanol. This guide synthesizes available data to establish
robust safety protocols and outlines a representative experimental procedure to inform
researchers on its practical application in synthetic chemistry.

Section 1: Understanding the Compound:
Physicochemical Properties and Hazard Analysis

1-(1-Propynyl)cyclohexanol is a tertiary propargylic alcohol.[1] Its structure, featuring a
hydroxyl group and a terminal alkyne on a cyclohexane ring, makes it a valuable intermediate
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in organic synthesis.[1] However, this same functionality necessitates careful handling due to
potential reactivity and physiological effects.

Physicochemical Data

A summary of the known physical and chemical properties of 1-(1-Propynyl)cyclohexanol is
presented below. It is critical to note the ambiguity surrounding the flash point. While some
vendor data sheets list "91-92°C/10mm," this is highly likely the boiling point at that reduced
pressure and should not be mistaken for the flash point at atmospheric pressure.[2][3] For
safety purposes, it should be treated as a flammable liquid, similar to other low molecular
weight propargyl alcohols which have flash points in the range of 30-40°C.[4][5]

Property Value Source(s)
CAS Number 697-37-0 [1]
Molecular Formula CoH140 [1]
Molecular Weight 138.21 g/mol [1]
Appearance Solid [6]
Melting Point 46°C to 50°C [6]
Boiling Point 91°C to 92°C (at 10 mmHg) [6]
Density (Predicted) 0.98 £ 0.1 g/cm?3 [3]

Treat as Flammable. Data for
Flash Point analogous Propargyl Alcohol is  Precautionary
36°C (97°F).[4][5]

Hazard Identification and Precautionary Classification

Due to conflicting SDS information, a conservative hazard assessment is essential. Based on
data from propargyl alcohol and cyclohexanol, 1-(1-Propynyl)cyclohexanol should be
handled as a substance with the following potential hazards:

o Flammable Liquid and Vapor: Propargyl alcohols are generally flammable.[4][7][8] All work
should be conducted away from ignition sources.
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Acute Toxicity (Oral, Dermal, Inhalation): Propargyl alcohol is toxic by all routes of exposure.
[4][7][8] Assume 1-(1-Propynyl)cyclohexanol poses a similar risk.

Skin Corrosion/Irritation: Causes skin irritation and potentially severe burns upon prolonged
contact.[4]

Serious Eye Damage/Irritation: Can cause serious eye irritation or burns.[4]

Respiratory Irritation: Vapors may cause respiratory tract irritation.[4]

Therefore, the following GHS pictograms are recommended for labeling and in-house safety

documents:

GHSO02 (Flammable) &nbsp; &nbsp; GHS06 (Toxic) &nbsp; &nbsp; GHS05 (Corrosive)

Section 2: Laboratory Safety and Handling
Protocols

A foundational principle for handling 1-(1-Propynyl)cyclohexanol is the minimization of

exposure. All operations should be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE)

A standard PPE ensemble for handling this compound includes:

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over
the goggles when there is a significant risk of splashing.

Hand Protection: Chemical-resistant gloves are required. Given the alcoholic nature of the
compound, suitable materials include Nitrile, Neoprene, or Butyl rubber.[9] Always inspect
gloves for integrity before use and practice proper glove removal technique to avoid skin
contact.[4]

Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.

Footwear: Closed-toe shoes are required in any laboratory setting.
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Caption: Personal Protective Equipment (PPE) workflow for handling 1-(1-
Propynyl)cyclohexanol.

Storage and Incompatibility

o Storage: Store in a cool, dry, well-ventilated area, away from heat and ignition sources. The
container must be kept tightly sealed to prevent the escape of vapors.[10]

e Incompatibility: Avoid contact with strong oxidizing agents, acids, and bases. The terminal
alkyne can be reactive, and the alcohol functionality can undergo oxidation.

Dispensing and Weighing
e Due to its low melting point, 1-(1-Propynyl)cyclohexanol may be a solid or a waxy liquid at

room temperature.

o If solid, briefly warm the container in a lukewarm water bath within a fume hood to melt the
contents for easier transfer via syringe or pipette.

» Weighing should be done in a tared, sealed container to minimize exposure and evaporation.

Section 3: Emergency Procedures
First Aid Measures

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate
medical attention.[11]
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» Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 1-2 glasses of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[4][12]

Spill Response

For small spills (<100 mL) that can be handled by trained laboratory personnel:
o Alert and Evacuate: Alert personnel in the immediate area and restrict access.
» Ventilate: Ensure the fume hood is operating correctly.

o PPE: Don the appropriate PPE as described in Section 2.1.

o Contain and Absorb: Cover the spill with an inert absorbent material such as vermiculite,
sand, or a commercial sorbent. Do not use combustible materials like paper towels to absorb
the bulk of the spill.

e Collect: Carefully scoop the absorbed material into a sealable, labeled container for
hazardous waste.

» Decontaminate: Wipe the spill area with a cloth dampened with soap and water. Place all
contaminated materials into the hazardous waste container.

o Dispose: Dispose of the waste through your institution's hazardous waste program.

For large spills, or any spill that you are not comfortable or equipped to handle, evacuate the
area, close the doors, and contact your institution's emergency response team immediately.[S]
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Caption: Decision workflow for responding to a 1-(1-Propynyl)cyclohexanol spill.

Section 4: Application Notes - Use in Synthesis
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1-(1-Propynyl)cyclohexanol is a tertiary propargylic alcohol, a class of compounds known for
its utility in various chemical transformations. A key reaction of tertiary propargylic alcohols is
the Meyer-Schuster rearrangement, which converts them into a,3-unsaturated ketones or
aldehydes under acidic conditions.[13][14][15] This rearrangement is a powerful tool for
constructing new carbon-carbon bonds and introducing carbonyl functionality.

In the case of 1-(1-Propynyl)cyclohexanol, the Meyer-Schuster rearrangement would be
expected to compete with the Rupe rearrangement, another acid-catalyzed reaction of tertiary
propargylic alcohols that yields a different a,3-unsaturated ketone.[13][16][17] The choice of
catalyst and reaction conditions can often influence the product distribution.[13][16]

Representative Protocol: Acid-Catalyzed Rearrangement

The following is a general protocol for the acid-catalyzed rearrangement of 1-(1-
Propynyl)cyclohexanol, which may yield a mixture of Meyer-Schuster and Rupe products.
This protocol is illustrative and should be optimized for specific research goals.

Objective: To synthesize a,3-unsaturated ketones from 1-(1-Propynyl)cyclohexanol via acid-
catalyzed rearrangement.

Materials:

e 1-(1-Propynyl)cyclohexanol

e Anhydrous Toluene

e Hypophosphorus acid (50 wt% in water) or another suitable acid catalyst
o Saturated agueous sodium bicarbonate (NaHCO3) solution

o Anhydrous magnesium sulfate (MgSOa)

» Round-bottom flask, condenser, magnetic stirrer, heating mantle

» Standard glassware for workup and purification

Procedure:
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e Reaction Setup: In a fume hood, add 1-(1-Propynyl)cyclohexanol (1.0 mmol) to a round-
bottom flask equipped with a magnetic stir bar.

» Solvent Addition: Add anhydrous toluene (1.0 mL) to the flask.

» Catalyst Addition: Add the acid catalyst (e.g., hypophosphorus acid, 5-10 mol%) to the stirred
solution.

e Heating: Heat the reaction mixture to 90-110°C under a nitrogen or argon atmosphere.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

e Quenching: Once the reaction is complete, cool the mixture to room temperature. Carefully
guench the reaction by adding saturated aqueous NaHCOs solution.

o Extraction: Transfer the mixture to a separatory funnel and extract with a suitable organic
solvent (e.g., ethyl acetate).

e Drying and Filtration: Dry the combined organic layers over anhydrous MgSOQa, filter, and
concentrate under reduced pressure.

« Purification: Purify the crude product by flash column chromatography on silica gel to isolate
the desired a,3-unsaturated ketone(s).

Causality Behind Choices:
o Toluene: A common, relatively non-polar solvent suitable for this type of rearrangement.

» Acid Catalyst: Protic or Lewis acids are required to protonate the hydroxyl group, initiating
the rearrangement cascade.[13] Hypophosphorus acid is a milder alternative to strong acids
like sulfuric acid, potentially offering better selectivity.[16]

e Aqueous Quench: The NaHCOs solution neutralizes the acid catalyst, stopping the reaction
and preventing further side reactions during workup.

 Inert Atmosphere: While some protocols suggest reactions can be carried out in the
presence of air, an inert atmosphere is good practice to prevent potential oxidation,
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especially at elevated temperatures.

Section 5: Conclusion

1-(1-Propynyl)cyclohexanol is a versatile synthetic intermediate. Its safe and effective use
hinges on a thorough understanding of its potential hazards, which should be inferred from
closely related compounds. By adhering to the stringent safety protocols for personal protective
equipment, storage, and emergency response outlined in this guide, researchers can
confidently and safely leverage its reactivity in their synthetic endeavors.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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